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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106

Essential Safety and Handling Guide for
Trimethyl(triethylamine)aluminium

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of Trimethyl(triethylamine)aluminium. The protocols outlined are designed for
researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Disclaimer: Trimethyl(triethylamine)aluminium is a complex of the highly pyrophoric and
water-reactive liquid, Trimethylaluminium (TMA). The safety procedures detailed below are
based on the hazardous properties of TMA, which dictates the safe handling requirements for
the complex. This material can ignite spontaneously on contact with air and reacts violently with
water.[1][2][3] Always handle with extreme caution in a controlled environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent thermal and chemical burns, as well as
respiratory exposure.

e Eye and Face Protection: At a minimum, ANSI Z87.1-compliant chemical splash goggles are
required.[2] For any operation with a risk of splashing or explosion, a full face shield (8-inch
minimum) must be worn in addition to safety goggles.[2][4] Contact lenses should not be
worn.[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12655106?utm_src=pdf-interest
https://www.benchchem.com/product/b12655106?utm_src=pdf-body
https://www.benchchem.com/product/b12655106?utm_src=pdf-body
https://www.benchchem.com/product/b12655106?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://www.purdue.edu/ehps/rem/documents/sops/soptrimethylaluminum.docx
https://en.wikipedia.org/wiki/Trimethylaluminium
https://www.purdue.edu/ehps/rem/documents/sops/soptrimethylaluminum.docx
https://www.purdue.edu/ehps/rem/documents/sops/soptrimethylaluminum.docx
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/TMA-MSDS.pdf
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[2]
Laboratory personnel must also wear full-length pants and closed-toe shoes, ensuring no
skin is exposed between the shoe and ankle.[2] For handling larger quantities, a chemical-
resistant apron should be worn over the flame-resistant lab coat.[2]

e Hand Protection: Double gloving is recommended.[2] Wear fire-resistant inner gloves or
liners (e.g., Nomex or Kevlar) and chemical-resistant outer gloves.[2] Neoprene or nitrile
rubber are suitable materials for the outer gloves.[1] Always inspect gloves for integrity
before use.[4]

» Respiratory Protection: All handling of Trimethyl(triethylamine)aluminium must be
conducted in a certified chemical fume hood or a glove box.[1][2] If there is a potential for
exposure, such as when working outside of these engineering controls or if exposure limits
may be exceeded, respiratory protection is required.[2][5] A NIOSH-certified full-face
respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges is recommended.[1][4] If a respirator is the sole means of protection, a full-face
supplied air respirator must be used.[4]

Key Safety Data

The following table summarizes essential quantitative safety information for
Trimethylaluminium, the primary hazardous component.
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Parameter

Value

GHS Hazard Statements

H225 (Highly flammable liquid and vapor), H250
(Catches fire spontaneously if exposed to air),
H260 (In contact with water releases flammable
gases which may ignite spontaneously), H314
(Causes severe skin burns and eye damage),

H335 (May cause respiratory irritation)[1][4]

Permissible Exposure Limit (PEL)

2 mg/m3 (California PEL for Trimethylaluminium)

[4]

UN Number

UN 3394 (Organometallic substance, liquid,
pyrophoric, water-reactive) or UN 3051 for the

pure compound[4][6]

NFPA 704 Hazard Diamond

Health: 3, Flammability: 3, Instability: 3, Special:
W (Reacts with water)[6][7]

Incompatible Materials

Water, Acids, Alcohols, Oxygen, Oxidizing
Agents, Halogens, Metal Salts, Alkalis[1][4]

Recommended Fire Extinguishing Media

Dry chemical powder, dry sand, soda ash, or
dolomite.[1][6] DO NOT USE WATER, FOAM, or
HALOGENATED AGENTS.[1][6]

Operational and Disposal Plans

Strict adherence to handling and disposal protocols is critical for safety.

Safe Handling and Operational Protocol

» Engineering Controls: All manipulations must be performed under an inert atmosphere (e.g.,

nitrogen or argon) in a glove box or a certified chemical fume hood.[1][2] Emergency

eyewash stations and safety showers must be immediately accessible.[1]

e Preventing Ignition and Reactions:

o Ensure all glassware is meticulously oven-dried before use to remove all traces of

moisture.[2]

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/TMA-MSDS.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/TMA-MSDS.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/TMA-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1926.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1926.pdf
https://www.umass.edu/ials/sites/default/files/msds/Trimethylaluminum.pdf
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/TMA-MSDS.pdf
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1926.pdf
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1926.pdf
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://www.purdue.edu/ehps/rem/documents/sops/soptrimethylaluminum.docx
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://www.purdue.edu/ehps/rem/documents/sops/soptrimethylaluminum.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Use only non-sparking tools.[1]

o Ground and bond all containers and transfer equipment to prevent the buildup of static
electricity.[1]

o Never work alone. A "buddy system" ensures a second person is available to assist in an
emergency.

o Perform a "dry run" of the procedure with a less hazardous substance to identify potential
issues.[2]

Storage: Store containers in a cool, dry, well-ventilated area designated for pyrophoric
reagents.[1][2] Containers must be kept tightly sealed, upright, and under an inert gas
atmosphere.[1][4][8] Store away from all incompatible materials, especially water,
flammables, and oxidizers.[1][2]

Waste Disposal Plan

Chemical Waste: Unused or excess Trimethyl(triethylamine)aluminium is considered
RCRA hazardous waste.[1] It must never be poured down the drain.[1] Small residual
amounts must be quenched (deactivated) carefully. This is a hazardous procedure that
should only be performed by trained personnel. A typical method involves slow addition to an
inert, high-boiling point solvent like heptane in a reaction flask under an inert atmosphere,
followed by slow, dropwise addition of a less reactive alcohol (e.g., isopropanol) and finally
water.

Contaminated Materials: All items contaminated with Trimethyl(triethylamine)aluminium
(e.g., gloves, absorbent pads, glassware) must be collected in a sealed, properly labeled
hazardous waste container for disposal through your institution's environmental health and
safety office.[2] Handle empty containers with care as they may contain flammable residue.

[1]

Experimental Protocol: Transfer of
Trimethyl(triethylamine)aluminium via Syringe

This protocol outlines the steps for safely transferring the reagent from a manufacturer's bottle

to a reaction flask using a syringe. This procedure must be performed in a chemical fume hood.
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e Preparation:

o

Don all required PPE as described above.

[¢]

Ensure the fume hood sash is at the lowest feasible position.

[¢]

Assemble and oven-dry all glassware (reaction flask with septum, syringe, needle). Allow
to cool to room temperature under a stream of inert gas.

[¢]

Purge the reaction flask with inert gas (nitrogen or argon).

[e]

Ensure a container of dry sand or soda ash is within arm's reach for immediate use in
case of a spill.

e Syringe Preparation:

o Select a syringe with a volume twice that of the liquid to be transferred.

o Attach the needle and flush the syringe with inert gas 3-5 times to ensure it is dry and free
of air.

o Reagent Transfer:

[e]

Clamp the reagent bottle securely in the fume hood.

o Carefully remove the cap and replace it with a septum.

o Insert a needle connected to an inert gas line (with a bubbler outlet) into the septum to
create positive pressure.

o Insert the prepared syringe needle into the septum, ensuring the needle tip is below the
liquid level.

o Slowly draw the desired volume of the reagent into the syringe.

[¢]

Withdraw the syringe from the reagent bottle.

o Dispensing Reagent:
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o Immediately insert the syringe needle into the septum of the prepared reaction flask.
o Slowly dispense the liquid into the flask.
o Remove the syringe.

e Syringe Quenching:

o Immediately and carefully rinse the syringe and needle. Draw an inert solvent (e.g.,
heptane) into the syringe and expel it into a separate flask containing the same solvent.
Repeat this rinse.

o Slowly draw a quenching agent (e.g., isopropanol) into the syringe to react with any
residual reagent.

o Finally, rinse the syringe with water.
o Dispose of all rinse solutions as hazardous waste.

Emergency Procedures

Immediate and correct response is critical in any emergency involving this substance.

Spill Response

The appropriate response depends on the size and location of the spill.
e Minor Spill (inside a fume hood or glove box):
o Alert personnel in the immediate area.

o If manageable, cover the spill with a generous amount of dry sand, dry lime, soda ash, or
other suitable dry absorbent material.[1][6] DO NOT USE WATER or combustible
materials like paper towels.[1][6]

o Using non-sparking tools, carefully scoop the mixture into a designated, labeled container
for hazardous waste disposal.[1]

o Ventilate the area after cleanup is complete.[6]
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o Major Spill (outside of a fume hood) or Any Fire:
o EVACUATE the area immediately.
o Alert others and activate the nearest fire alarm.

o Call emergency services (e.g., 911) and provide them with the chemical name and
location of the spill.[2]

o If trained and it is safe to do so, use a Class D fire extinguisher (for combustible metals) or
dry chemical powder.[1] If the material has ignited, it may be safest to let it burn out while
preventing it from spreading.[1]
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Caption: Emergency response workflow for a Trimethyl(triethylamine)aluminium spill.
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First Aid Measures

Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-to-mouth).[9] Seek immediate medical
attention.[1]

Skin Contact: This is a medical emergency. Immediately flush the affected area with copious
amounts of water for at least 15 minutes, using a safety shower if necessary.[5][6] Remove
all contaminated clothing while flushing.[5][6] Get immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding
the eyelids open to ensure thorough rinsing.[1][5][6] Seek immediate medical attention,
preferably from an ophthalmologist.[5]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water.[1] Never give anything by mouth to an unconscious person.[1] Seek immediate
medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Trimethyl(triethylamine)aluminium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12655106#personal-protective-equipment-for-
handling-trimethyl-triethylamine-aluminium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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